4-Allyloxybenzyl bromide
Overview
Description
Synthesis Analysis
The synthesis of 4-Allyloxybenzyl bromide involves complex chemical reactions. For instance, it can be prepared by the halogen-exchange reaction between allyl chloride and hydrobromic acid . Another method involves the allylic bromination of propene .Molecular Structure Analysis
The molecular structure of this compound is similar to that of other brominated compounds. For example, bromobutyl rubbers with desired allylic bromide structures were synthesized by solution and bulk reaction . In the presence of NaOH aqueous, β-Br structure was strongly predominant (about 80%), which is in consistence with literature .Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it can undergo Ni/photoredox-catalyzed cross-coupling with acetals as alcohol-derived radical sources . Moreover, it can participate in metallaphoto-catalyzed benzylic and allylic C(sp3)–H bond functionalizations .Scientific Research Applications
Synthesis in Oligoribonucleotides
4-Methoxybenzyl bromide, a related compound to 4-allyloxybenzyl bromide, has been used in the synthesis of oligoribonucleotides. The 4-methoxybenzyl group, introduced to the 2′-hydroxyl group of adenosine, facilitates the synthesis of oligoribonucleotides via the phosphotriester approach. This group is rapidly removable from the oligoribonucleotides, enabling efficient synthesis and characterization of these biologically significant molecules (Takaku & Kamaike, 1982).
Electrosynthesis Applications
In another study, 4-nitrobenzyl bromide, again closely related to this compound, was used as a catalyst for the electrochemical reduction of CO2 and the electrosynthesis of 4-nitrophenylacetic acid. This highlights the potential of similar benzyl bromide derivatives in catalytic applications and electrochemical processes (Mohammadzadeh et al., 2020).
Liquid-Crystalline Ionomers Synthesis
A study on the synthesis of thermotropic side-chain liquid-crystalline ionomers used a molecule containing a 4-alkoxybenzyloxy group, resembling this compound. These ionomers, incorporating mesogenic units, highlight the use of such compounds in the creation of advanced materials with specific thermal and optical properties (Tong et al., 2003).
Dendritic Macromolecule Synthesis
Benzyl bromide derivatives play a crucial role in the novel convergent growth approach to topological macromolecules based on dendritic fragments. This approach involves condensing benzylic bromide with phenolic groups, demonstrating the utility of benzyl bromide derivatives in the creation of complex macromolecular structures (Hawker & Fréchet, 1990).
Safety and Hazards
Future Directions
The future directions in the research and application of 4-Allyloxybenzyl bromide could involve the development of more efficient and stable wide-bandgap perovskite solar cells for tandem application . Additionally, the transformation of native functionalities such as C(sp3)–H bonds to produce functional molecules represents one of the most attractive strategies in organic synthesis .
Properties
IUPAC Name |
1-(bromomethyl)-4-prop-2-enoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h2-6H,1,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEUUZYHKKUIYRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)CBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80464404 | |
Record name | 4-allyloxybenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80464404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
143116-30-7 | |
Record name | 4-allyloxybenzyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80464404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(bromomethyl)-4-(prop-2-en-1-yloxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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